Pyrimidines. Part XXIII. Synthesis of pyrimido[4,5-b][1,4]oxazines by reaction of 4,5-diaminopyrimidine derivatives with α-halogeno-ketones
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39700000437
Abstract
Condensation of certain 4,5-diaminopyrimidine derivatives with α-bromoisopropyl methyl ketone is shown to give pyrimido [4,5-b][1,4]oxazines and not the expected dihydropteridine derivatives. Similar condensations with a number of different α-halogeno-aldehydes and α-halogeno-ketones have been studied, and the factors which control the nature of the product have been determined. Some preliminary studies of the chemical reactivity of pyrimido-[4,5-b][1,4]oxazines have been carried out.
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Journal Name：Journal of the Chemical Society C: Organic
Research Products
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CAS no.: 182823-26-3
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CAS no.: 113435-99-7
